4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H14ClN3O/c1-22-14-4-2-3-12(9-14)16-10-15(20-17(19)21-16)11-5-7-13(18)8-6-11/h2-10H,1H3,(H2,19,20,21)
• InChI Key: ONWGARIDXCMZRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC(=NC(=C2)C3=CC=C(C=C3)Cl)N
• Molecular Formula: C17H14ClN3O
• Molecular Weight: 311.8 g/mol

Description

4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine (4CP-3MP) is an organic compound with a wide range of applications in scientific research. It is a derivative of pyrimidine, a heterocyclic organic compound, and is composed of a nitrogen atom and four carbon atoms in a ring structure. 4CP-3MP is a versatile compound that is used in a variety of scientific research fields, including biochemistry, physiology, and pharmacology.

Scientific Research Applications

4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has a wide range of scientific research applications. It has been used in studies of the pharmacological and physiological effects of drugs, as a tool for studying the structure and function of proteins, and as a probe for studying the structure and function of enzymes. 4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has also been used to study the structure and function of DNA and to study the mechanism of action of drugs.

Mechanism of Action

The mechanism of action of 4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is not yet fully understood. It is believed to interact with proteins and enzymes by binding to specific sites on their surfaces. It is also believed to interact with DNA by binding to specific sites on its surface.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine are not yet fully understood. It is believed to interact with proteins and enzymes by binding to specific sites on their surfaces and to interact with DNA by binding to specific sites on its surface. It is also believed to have an effect on the expression of certain genes, which could potentially lead to changes in the biochemical and physiological processes of cells.

Advantages and Limitations for Lab Experiments

4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has several advantages for use in lab experiments. It is a versatile compound that can be used in a variety of scientific research fields. It is also relatively easy to synthesize and is relatively stable in solution. However, there are some limitations to its use in lab experiments. It is not very soluble in water, so it must be dissolved in a non-aqueous solvent such as DMF or DMSO. It is also relatively expensive, which may limit its use in some experiments.

Future Directions

The future directions for research on 4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine are numerous. Further research is needed to better understand its mechanism of action and its biochemical and physiological effects. It could also be used to study the structure and function of proteins and enzymes, as well as the structure and function of DNA. Additionally, it could be used to study the effects of drugs on cells and to develop new drugs. Finally, it could be used to study the effects of environmental factors on cells and to develop new methods for treating diseases.

Synthesis Methods

The synthesis of 4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is a multi-step process that involves the reaction of 4-chlorophenylmagnesium bromide with 3-methoxybenzaldehyde. This reaction yields 4-chloro-3-methoxybenzaldehyde, which is then reacted with pyrimidine to produce 4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine. This reaction is typically conducted in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and is catalyzed by a base such as pyridine.